![molecular formula C12H16N2O3 B3945501 N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide](/img/structure/B3945501.png)
N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide
Overview
Description
N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide, also known as MMPE, is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. MMPE is a member of the amide family, which is well known for its diverse biological activities.
Mechanism of Action
The exact mechanism of action of N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide is not fully understood. However, it has been reported to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. This compound has also been reported to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to reduce inflammation and pain in animal models of inflammation. It has also been reported to inhibit the growth of various cancer cell lines. In addition, this compound has been shown to improve plant growth and yield by enhancing nutrient uptake and reducing oxidative stress.
Advantages and Limitations for Lab Experiments
One of the advantages of using N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide in lab experiments is its relatively low toxicity compared to other compounds with similar activities. However, the solubility of this compound in aqueous solutions is limited, which can make it difficult to use in certain experiments. In addition, the exact mechanism of action of this compound is not fully understood, which can make it challenging to interpret the results of experiments.
Future Directions
There are several future directions for N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide research. One area of interest is the development of this compound derivatives with improved solubility and activity. Another area of interest is the investigation of the potential of this compound as a therapeutic agent for various diseases, including cancer and inflammation. Additionally, the use of this compound in materials science and agriculture could be further explored. Finally, the mechanism of action of this compound should be further elucidated to better understand its biological activities.
Conclusion:
In conclusion, this compound is a chemical compound with diverse biological activities that has gained significant attention in scientific research. Its potential applications in medicine, agriculture, and materials science make it an interesting compound to study. While there are still many unanswered questions about the mechanism of action of this compound, its low toxicity and promising activities make it a promising compound for future research.
Scientific Research Applications
N-(2-methoxyethyl)-N'-(3-methylphenyl)ethanediamide has been extensively studied for its potential applications in various fields, including medicine, agriculture, and materials science. This compound has been reported to possess anti-inflammatory, analgesic, and antitumor activities. It has also been investigated for its potential to improve plant growth and yield. In materials science, this compound has been studied for its ability to modify the surface properties of materials.
properties
IUPAC Name |
N-(2-methoxyethyl)-N'-(3-methylphenyl)oxamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2O3/c1-9-4-3-5-10(8-9)14-12(16)11(15)13-6-7-17-2/h3-5,8H,6-7H2,1-2H3,(H,13,15)(H,14,16) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DQDNISDARUCBHB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)NC(=O)C(=O)NCCOC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16N2O3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
236.27 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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